Cas no 1213181-96-4 ((2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• CAS No: 1213181-96-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5799381
• PubChem ID: 66514968
• Update Time: 2025-05-26

(2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• EN300-1855473
• 1213181-96-4
• AKOS015929481

• Inchi： 1S/C11H15NO4/c1-14-9-4-7(8(12)6-13)5-10-11(9)16-3-2-15-10/h4-5,8,13H,2-3,6,12H2,1H3/t8-/m1/s1
• InChI Key： NROMVTGFJXSJFT-MRVPVSSYSA-N
• SMILES： O1CCOC2C(=CC(=CC1=2)[C@@H](CO)N)OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol (CAS No. 1213181-96-4)

(2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol, with the CAS number 1213181-96-4, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center at the amino group and a substituted benzodioxin moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable target for further investigation.

The benzodioxin ring system is a common motif in many biologically active compounds, often associated with central nervous system (CNS) activity. The presence of the methoxy substituent at the 8-position of the benzodioxin ring can influence the compound's pharmacological properties, such as its solubility, stability, and receptor binding affinity. The amino group at the chiral center (C₂) imparts additional complexity to the molecule, potentially affecting its enantiomeric selectivity and biological activity.

Recent studies have highlighted the potential of (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antidepressant and anxiolytic effects in preclinical models. The compound's ability to modulate serotonin and dopamine neurotransmission pathways makes it a promising candidate for treating mood disorders.

In addition to its potential as an antidepressant, (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol has been investigated for its neuroprotective properties. Studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's mechanism of action involves multiple pathways, including the inhibition of pro-inflammatory cytokines and the activation of antioxidant enzymes.

The pharmacokinetic profile of (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol has also been studied extensively. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring patient compliance and therapeutic efficacy in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

From a synthetic chemistry perspective, (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol can be prepared through various routes. One common approach involves the asymmetric synthesis of the chiral amino alcohol using chiral catalysts or auxiliaries. This method ensures high enantiomeric purity, which is essential for pharmaceutical applications where enantiomeric selectivity can significantly impact drug efficacy and safety.

The structural diversity of benzodioxins has led to extensive research into their synthetic modifications. For example, substituents at different positions on the benzodioxin ring can be varied to optimize pharmacological properties such as potency and selectivity. This flexibility in chemical design allows for the development of novel derivatives with improved therapeutic profiles.

In conclusion, (2S)-2-amino-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-y l)ethan - 1 - ol (CAS No. 1 2 1 3 1 8 1 - 9 6 - 4) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.